molecular formula C20H31N3O8S B1201238 Antibiotic OA 6129B(sub 1) CAS No. 82510-13-2

Antibiotic OA 6129B(sub 1)

Cat. No. B1201238
CAS RN: 82510-13-2
M. Wt: 473.5 g/mol
InChI Key: HNLNYXRYILRJHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Antibiotic OA 6129B(sub 1), also known as Antibiotic OA 6129B(sub 1), is a useful research compound. Its molecular formula is C20H31N3O8S and its molecular weight is 473.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Antibiotic OA 6129B(sub 1) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Antibiotic OA 6129B(sub 1) including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

82510-13-2

Product Name

Antibiotic OA 6129B(sub 1)

Molecular Formula

C20H31N3O8S

Molecular Weight

473.5 g/mol

IUPAC Name

3-[2-[3-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]propanoylamino]ethylsulfanyl]-6-(1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid

InChI

InChI=1S/C20H31N3O8S/c1-10(25)14-11-8-12(15(19(30)31)23(11)18(14)29)32-7-6-21-13(26)4-5-22-17(28)16(27)20(2,3)9-24/h10-11,14,16,24-25,27H,4-9H2,1-3H3,(H,21,26)(H,22,28)(H,30,31)

InChI Key

HNLNYXRYILRJHY-UHFFFAOYSA-N

SMILES

CC(C1C2CC(=C(N2C1=O)C(=O)O)SCCNC(=O)CCNC(=O)C(C(C)(C)CO)O)O

Canonical SMILES

CC(C1C2CC(=C(N2C1=O)C(=O)O)SCCNC(=O)CCNC(=O)C(C(C)(C)CO)O)O

synonyms

Antibiotic OA 6129B(1)
OA 6129B(1)
OA 6129B(2)
OA-6129B(1)
OA-6129B(2)

Origin of Product

United States

Synthesis routes and methods

Procedure details

The dark brown powder of antibiotics OA-6129 B1 and B2 obtained in step (C) was dissolved in a small amount of distilled water, and charged onto a column (8×100 cm) of Biogel P-2 (registered trademark). The column was developed with distilled water. Active fractions (1.0 liter in total) were collected by bioassay and adsorbed on a column (4×40 cm) of QAE-Sephadex A-25 (registered trademark) which had been equilibrated with 0.01 M phosphate, p.H 8.4. The column was washed with 200 ml of 0.01 M phosphate buffer, pH 8.4, and eluted with a linear concentration gradient of sodium chloride from 0 to 4% in 3.0 liters of the phosphate buffer. The eluate was fractionated in 15 ml portions, and antimicrobially active fractions Nos. 51 to 70 (300 ml) were collected. The combined fractions were lyophilized to give yellowish brown powder of antibiotics OA-6129B1 and B2. The powder was dissolved in a small amount of distilled water, and 5 g of sodium chloride was added. The solution was adsorbed on a column (2×50 cm) of Diaion HP-20AG (registered trademark). The column was washed with 50 ml of 5% sodium chloride and then with 100 ml of distilled water and eluted by using a linear concentration gradient of acetone from 0 to 30% in a total volume of 1.0 liter. The eluate was fractionated in 10 ml portions, and monitored by bioassay. Active fractions Nos. 15 to 24 (100 ml) and active fractions Nos. 26 to 35 (100 ml) were collected and combined respectively. The former solution contained antibiotic OA-6129B1, and the latter antibiotic OA-6129B2. Lyophilization of these solutions gave 840 mg of yellowish powder of antibiotic OA-6129B1 and 470 mg of yellowish brown powder of antibiotic OA-6129B2, respectively.
Name
OA-6129 B1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
B2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.